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Compound of Interest

Compound Name: Trovirdine

Cat. No.: B1662467 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trovirdine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that has been

investigated for its potential in antiretroviral therapy. Accurate and consistent preparation of

stock solutions is critical for reliable in vitro and in vivo experimental results. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving Trovirdine due to its high solubilizing capacity for

this compound. This document provides a detailed protocol for the preparation, storage, and

handling of Trovirdine stock solutions in DMSO.

Quantitative Data Summary
For accurate preparation of molar solutions, refer to the chemical properties of Trovirdine and

its hydrochloride salt provided in the table below.
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Property Trovirdine Trovirdine Hydrochloride

Molecular Formula C13H13BrN4S C13H14BrClN4S

Molecular Weight 337.24 g/mol [1][2][3][4] 373.70 g/mol [5]

CAS Number 149488-17-5[1][2][6] 148311-89-1[5]

Solubility in DMSO
≥ 10 mg/mL[6], 100 mg/mL

(with ultrasonic)[1][7]
Data not available

Appearance White to off-white solid[7] Data not available

Experimental Protocol
1. Materials and Equipment

Trovirdine powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Sterile microcentrifuge tubes or cryovials for aliquoting

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Trovirdine and DMSO before handling.
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3. Step-by-Step Procedure for Preparing a 10 mM Trovirdine Stock Solution

This protocol is for the preparation of 1 mL of a 10 mM Trovirdine stock solution. Adjust

volumes as needed for different concentrations or volumes.

Calculate the Required Mass of Trovirdine:

Use the formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x

Molecular Weight ( g/mol ) / 1000

For a 10 mM solution in 1 mL using Trovirdine (MW: 337.24 g/mol ):

Mass (mg) = 10 mM x 1 mL x 337.24 g/mol / 1000 = 3.37 mg

Weighing the Trovirdine:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out 3.37 mg of Trovirdine powder into the tube.

Dissolving in DMSO:

Add 1 mL of high-purity DMSO to the tube containing the Trovirdine powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a water bath (not exceeding 40°C) or brief sonication can be used to aid

the process.[7]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C or -80°C for long-term storage.[2][7] For short-term storage

(days to weeks), 4°C can be used.[2]
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Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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